4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol

• IUPAC Name: 4-(2-fluoro-4-methylphenyl)-2-methoxyphenol
• InChI: InChI=1S/C14H13FO2/c1-9-3-5-11(12(15)7-9)10-4-6-13(16)14(8-10)17-2/h3-8,16H,1-2H3
• InChI Key: BIBSFWQADTYUGL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C2=CC(=C(C=C2)O)OC)F
• Molecular Formula: C14H13FO2
• DSSTOX Substance ID: DTXSID00685477
• Molecular Weight: 232.25 g/mol
• CAS No.: 1261977-72-3

Description

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol is an organic compound with the molecular formula C14H13FO2. This compound is characterized by the presence of a fluorine atom, a methyl group, and a methoxy group attached to a phenol ring. It is used in various scientific research applications due to its unique chemical properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol typically involves the following steps:

Starting Materials: The synthesis begins with 2-fluoro-4-methylphenol and 2-methoxyphenol as the primary starting materials.

Reaction Conditions: The reaction is carried out under controlled conditions, often involving the use of catalysts and solvents to facilitate the reaction.

Industrial Production Methods: Industrial production methods may involve large-scale synthesis using automated reactors and continuous flow processes to ensure high yield and purity.

Chemical Reactions Analysis

Types of Reactions

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form corresponding quinones.

Reduction: Reduction reactions can convert it into hydroquinones.

Substitution: It can undergo electrophilic aromatic substitution reactions, where the fluorine or methoxy group can be replaced by other substituents.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as sodium borohydride and lithium aluminum hydride are used.

Substitution: Reagents like halogens, nitrating agents, and sulfonating agents are commonly used.

Major Products

The major products formed from these reactions include various substituted phenols, quinones, and hydroquinones, depending on the reaction conditions and reagents used.

Scientific Research Applications

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: This compound is studied for its potential biological activities, including antimicrobial and antioxidant properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol involves its interaction with various molecular targets and pathways:

Molecular Targets: It can interact with enzymes and receptors, modulating their activity.

Pathways Involved: The compound may influence signaling pathways related to oxidative stress, inflammation, and cell proliferation.

Comparison with Similar Compounds

Similar Compounds

2-Fluoro-4-methylphenol: Similar in structure but lacks the methoxy group.

4-Fluoro-2-methylphenol: Similar but with different positioning of the fluorine and methyl groups.

2-Methoxy-4-methylphenol: Similar but lacks the fluorine atom.

Uniqueness

4-(2-Fluoro-4-methylphenyl)-2-methoxyphenol is unique due to the combination of fluorine, methyl, and methoxy groups on the phenol ring, which imparts distinct chemical and biological properties.